Amlodipine Besylate

• CAS No.: 111470-99-6
• Product Name: Amlodipine Besylate
• Molecular Formula: C20H25ClN2O5.C6H6O3S
• Molecular Weight: 567.1 g/mol
• IUPAC Name: benzenesulfonic acid;3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C20H25ClN2O5.C6H6O3S/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;7-10(8,9)6-4-2-1-3-5-6/h5-8,17,23H,4,9-11,22H2,1-3H3;1-5H,(H,7,8,9)
• Standard InChIKey: ZPBWCRDSRKPIDG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC=C(C=C1)S(=O)(=O)O
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC=C(C=C1)S(=O)(=O)O
• Appearance: Solid powder
• Description: Amlodipine Besylate is the besylate salt of amlodipine, a synthetic dihydropyridine with antihypertensive and antianginal effects. Amlodipine inhibits the influx of extracellular calcium ions into myocardial and peripheral vascular smooth muscle cells, thereby preventing vascular and myocardial contraction. This results in a dilatation of the main coronary and systemic arteries, decreased myocardial contractility, increased blood flow and oxygen delivery to the myocardial tissue, and decreased total peripheral resistance. This agent may also modulate multi-drug resistance (MDR) activity through inhibition of the p-glycoprotein efflux pump.; Amlodipine benzenesulfonate is the benzenesulfonate salt of amlodipine. It has a role as a vasodilator agent, a calcium channel blocker and an antihypertensive agent. It contains an amlodipine.; A long-acting dihydropyridine calcium channel blocker. It is effective in the treatment of ANGINA PECTORIS and HYPERTENSION.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Amlodipine; Amlodipine Besylate; Amlodipine Maleate; Amlodipine Maleate (1:1); Amlodipine, (+-)-Isomer; Amlodipine, (+-)-Isomer, Maleate (1:1); Amlodipine, (R)-Isomer; Amlodipine, (S)-Isomer, Maleate (1:1); Amlodis; Amlor; Astudal; Istin; Norvasc
• PubChem Compound: 60496
• Last Modified: Nov 11 2021